Cas no 885950-25-4 (1-1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl-1-ethanone)

• Product Name: 1-1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl-1-ethanone
• CAS No: 885950-25-4
• MF: C₁₂H₁₂BrN₃O
• MW: 294.147181510925
• CID: 3143223
• PubChem ID: 2764579
• Update Time: 2025-04-21

1-1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl)ethanone
• 1-[1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl]-ethanone
• AKOS005072915
• 1-[1-[(4-bromophenyl)methyl]-5-methyltriazol-4-yl]ethanone
• 1-{1-[(4-bromophenyl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl}ethan-1-one
• MFCD06797390
• 885950-25-4
• 1-{1-[(4-bromophenyl)methyl]-5-methyl-1,2,3-triazol-4-yl}ethanone
• H-31006
• 1-(1-((4-Bromophenyl)methyl)-5-methyl-1H-1,2,3-triazol-4-yl)ethanone
• 1-[1-[(4-Bromophenyl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl]ethanone
• 1-[1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1-ethanone
• DTXSID101159487
• 1-1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl-1-ethanone

• Inchi： 1S/C12H12BrN3O/c1-8-12(9(2)17)14-15-16(8)7-10-3-5-11(13)6-4-10/h3-6H,7H2,1-2H3
• InChI Key： GQAPHZQIEJZSOW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(C)=C(C(C)=O)N=N1

Computed Properties

• Exact Mass: 293.01637Da
• Monoisotopic Mass: 293.01637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Melting Point: 90-91°

1-1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl-1-ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones